1-((5-Methylisoxazol-4-yl)methyl)-4-phenylpiperidine-4-carbonitrile

• IUPAC Name: 1-[(5-methyl-1,2-oxazol-4-yl)methyl]-4-phenylpiperidine-4-carbonitrile
• InChI: InChI=1S/C17H19N3O/c1-14-15(11-19-21-14)12-20-9-7-17(13-18,8-10-20)16-5-3-2-4-6-16/h2-6,11H,7-10,12H2,1H3
• InChI Key: DXOZWHOIXOIREU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CN2CCC(CC2)(C#N)C3=CC=CC=C3
• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol

Description

Isoxazole is an important family of five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions. They have a wide spectrum of biological activities and therapeutic potential. For example, many isoxazoles possess different types of biological activity: antimicrobial, antiviral, antitumor, anti-inflammatory, immunomodulating, anticonvulsant, antidiabetic, etc.

Synthesis Analysis

There are two main reactions leading to the construction of the isoxazole ring: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents. These transformations are sufficiently universal and are equally popular with synthetic chemists.

Molecular Structure Analysis

The molecular structure of isoxazole consists of a five-membered ring with one oxygen atom and one nitrogen atom at adjacent positions. The presence of the labile N–O bond in the isoxazole ring capable of cleavage allows one to obtain various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations.

Chemical Reactions Analysis

Isoxazoles can undergo a variety of chemical reactions due to the presence of the labile N–O bond in the isoxazole ring. This bond can be cleaved to obtain various 1,3-bifunctional derivatives of carbonyl compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of isoxazole compounds can vary widely depending on their specific structure. For example, one isoxazole compound, 1-(5-Methyl-isoxazol-4-yl)-ethanone, has a molecular weight of 125.13 and is a light yellow liquid at room temperature.

Mechanism of Action

Target of Action

It is known that isoxazole derivatives have a wide spectrum of biological activities and therapeutic potential . They have been found to exhibit prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant .

Mode of Action

It is known that the substitution of various groups on the isoxazole ring imparts different activity . For instance, Vitale et al. designed and synthesized new isoxazoles taking [3-(5-chlorofuran-2-yl)-5-methyl-4-phenylisoxazole], a highly selective COX-1 inhibitor, as a lead . COX-1 inhibition is considered as a promising therapeutic strategy for cancer and neuro-inflammation-derived neurodegenerative diseases .

Safety and Hazards

The safety and hazards associated with isoxazole compounds can also vary depending on their specific structure. It’s important to refer to the specific safety data sheet (SDS) for each compound for detailed information.

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs.